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Compound of Interest

Compound Name: 6-Bromochroman-3-ol

Cat. No.: B12276363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and inferred
physicochemical properties of 6-Bromochroman-3-ol, a heterocyclic compound of interest in
medicinal chemistry and drug discovery. Due to the limited availability of direct experimental
data for this specific molecule, this guide combines reported data for its precursor, 6-
Bromochroman-3-one, with established chemical principles to offer a robust profile for research
and development purposes.

Core Physicochemical Properties

The properties of 6-Bromochroman-3-ol are summarized below. Data for the precursor, 6-
Bromochroman-3-one, is included for comparative purposes.
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Property 6-Bromochroman-3-ol 6-Bromochroman-3-one
Molecular Formula CoHoBrO:2 CoH7BrO2[1]

Molecular Weight ~229.07 g/mol 227.05 g/mol [1]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Expected to be soluble in
Solubility organic solvents like ethanol, Data not available
methanol, and DMSO.

pKa Data not available Data not available

Expected to be a solid at room )
Appearance Data not available
temperature.

SMILES Ol1c2cce(Br)cc2C(0O)C1 0O=C1Cc2cc(Br)ccc201

Note: The molecular formula and weight for 6-Bromochroman-3-ol are inferred from the
reduction of 6-Bromochroman-3-one.

Synthesis and Experimental Protocols

The primary route for the synthesis of 6-Bromochroman-3-ol is through the reduction of its
corresponding ketone, 6-Bromochroman-3-one.

Experimental Protocol: Reduction of 6-Bromochroman-
3-one

This protocol describes a general method for the reduction of a chromanone to a chromanol
using a standard reducing agent.

Materials:
e 6-Bromochroman-3-one

e Sodium borohydride (NaBHa4)
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e Methanol (or Ethanol)

¢ Dichloromethane (or Ethyl acetate)

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

e Rotary evaporator

e Magnetic stirrer and stir bar

e Round-bottom flask

e Separatory funnel

o Standard laboratory glassware

Procedure:

o Dissolution: Dissolve 6-Bromochroman-3-one in methanol in a round-bottom flask at room
temperature with stirring.

e Reduction: Slowly add sodium borohydride to the solution in portions. The reaction is
typically exothermic and may require cooling in an ice bath to maintain a temperature of 0-5
°C.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material is consumed.

¢ Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous
solution of ammonium chloride.

o Extraction: Remove the methanol under reduced pressure using a rotary evaporator. Extract
the aqueous residue with dichloromethane or ethyl acetate.

e Washing: Wash the combined organic layers with brine (saturated NaCl solution).
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» Drying: Dry the organic layer over anhydrous magnesium sulfate.

» Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced
pressure to yield the crude 6-Bromochroman-3-ol.

 Purification: The crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Potential Biological Activity and Signaling Pathways

While no specific signaling pathways involving 6-Bromochroman-3-ol have been elucidated,
the broader class of chroman derivatives has been extensively studied for its biological
activities. Research has shown that chroman-based molecules can exhibit a range of
pharmacological effects, including:

e Anticancer Properties: Certain chroman derivatives have demonstrated cytotoxic activity
against various cancer cell lines.[2][3][4]

» Antimicrobial Activity: The chroman scaffold is a feature of some compounds with
antibacterial and antifungal properties.

» Enzyme Inhibition: Substituted chromans have been investigated as inhibitors of various
enzymes, highlighting their potential in targeted therapies.[3]

Further research is required to determine the specific biological targets and signaling pathways
modulated by 6-Bromochroman-3-ol.

Visualizing the Synthesis Workflow

The following diagram illustrates the synthetic pathway from 6-Bromochroman-3-one to 6-
Bromochroman-3-ol.

Caption: Synthetic pathway for 6-Bromochroman-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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